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The table below summarizes the known physicochemical properties of Epitalon.

Property Description Notes
Amino Acid Ala-Glu-Asp-Gly (AEDG) Synthetic tetrapeptide; primary
Sequence structure is Ala-Glu-Asp-Gly bound via

Molecular Form

Reported
Solvents

Reported

Solubility

Storage
(Lyophilized)

Storage
(Reconstituted)

Free-base; commonly available as
acetate or trifluoroacetic acid (TFA) salt

[1].

Bacteriostatic Water, Sterile Water [2].

Readily soluble in aqueous solutions

(e.g., reconstitution of 10 mg in 1 mL of
water yields a 10 mg/mL solution) [2].

Frozen, ideally at -20°C; protected from
light [3] [2].

Refrigerated at 2°C to 8°C [3] [2].

o-peptide bonds [1].

Commercial sources often provide
peptide in salt form for stability [1].

Standard solvents for reconstitution in
research settings.

Comprehensive solubility profiling in
various solvents (DMSO, ethanol) is not
detailed in available literature.

Maintains peptide integrity before
reconstitution.

Stability duration post-reconstitution is
not definitively established; use within a
short period is recommended.
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Detailed Preparation and Reconstitution Protocol

This protocol outlines the preparation of a 10 mg/mL Epitalon solution for subcutaneous administration, as

referenced in pre-clinical studies [2].

Supplies Needed:

Lyophilized Epitalon (10 mg vial)
Bacteriostatic Water (1 mL)
Sterile 1 mL insulin syringes

Alcohol swabs

Reconstitution Steps:

¢ Sanitize: Clean the rubber stopper of the Epitalon vial and the bacteriostatic water vial with an
alcohol swab [2].

e Draw Solvent: Draw 1 mL of bacteriostatic water into a sterile syringe [2].

¢ Reconstitute: Slowly inject the 1 mL of water into the Epitalon vial. To avoid denaturing the peptide,
inject the stream gently along the wall of the vial instead of directly onto the powder cake. Gently
swirl the vial until the powder is fully dissolved. Avoid vigorous shaking [2].

e Label and Store: Label the reconstituted vial with the date and concentration. Store it immediately in
a refrigerator at 2°C to 8°C [2].

The following workflow diagram summarizes the preparation and storage protocol:
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Label Vial with Date
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Experimental Administration in Research Models

The table below summarizes dosing and administration parameters from published in vitro and in vivo

studies.

Experimental Model

Reported Dosage &
Concentration

Administration &
Duration

Key Findings

Human Cell Lines (e.g.,
breast cancer, normal
epithelial/fibroblast cells)

[4]

Human Retinal
Epithelial Cells (ARPE-
19) [5]

Pre-Clinical Animal
Models (e.g., rodents,
primates) [3]

0.1-1.0 ug/mL in
culture medium

20, 40, 60 ng/mL in
culture medium

5 - 10 mg per day
(equivalent to ~0.1-10
pMg/mouse/day in
rodent studies [6])

Added daily to cell
culture for 4 days to
3 weeks.

Used in a high-
glucose injury model
to assess wound
healing.

Subcutaneous
injection; 10 to 20
consecutive days
per cycle [3].

Dose-dependent telomere
length extension via
telomerase upregulation in
normal cells [4].

Restored impaired wound
healing and reduced
oxidative stress and
fibrosis [5].

Normalized circadian
rhythms
(melatonin/cortisol) and
demonstrated
geroprotective effects [3].

Critical Application Notes for Researchers

¢ Solvent and Stability: Bacteriostatic water, containing 0.9% benzyl alcohol, is the preferred diluent
for multi-dose in vivo studies due to its preservative properties. The stability of the reconstituted

solution should be validated for each specific research application.
e Administration Route: The vast majority of in vivo studies utilize subcutaneous injection to ensure

consistent systemic absorption and biological effect, bypassing first-pass metabolism [6]. While oral
and intranasal routes have been explored, their bioavailability is not well-established [6].

¢ Dosing Paradigm: Research indicates Epitalon functions as a "regulatory reset switch." Effects are
achieved through short, cyclical dosing (e.g., 10-20 days) rather than continuous administration,

with benefits persisting long after the course is completed [3].
¢ Regulatory Status: Epitalon is not approved by the FDA, EMA, or other major regulatory agencies
for human therapeutic use. It is strictly an experimental research compound [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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